Cas no 2172524-15-9 (4-(2-methylpiperidin-4-yl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 4-(2-methylpiperidin-4-yl)-1,2,3,4-tetrahydroquinoline
• CAS No: 2172524-15-9
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 6362271
• PubChem ID: 165959462
• Update Time: 2025-11-01

4-(2-methylpiperidin-4-yl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpiperidin-4-yl)-1,2,3,4-tetrahydroquinoline
• EN300-1476618
• 2172524-15-9

• Inchi： 1S/C15H22N2/c1-11-10-12(6-8-16-11)13-7-9-17-15-5-3-2-4-14(13)15/h2-5,11-13,16-17H,6-10H2,1H3
• InChI Key： XSGYOMJMGGSHRH-UHFFFAOYSA-N
• SMILES： N1CCC(CC1C)C1C2C=CC=CC=2NCC1

Computed Properties

• Exact Mass: 230.178298710g/mol
• Monoisotopic Mass: 230.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 24.1Ų

Additional information on 4-(2-methylpiperidin-4-yl)-1,2,3,4-tetrahydroquinoline

Professional Introduction to 4-(2-methylpiperidin-4-yl)-1,2,3,4-tetrahydroquinoline (CAS No. 2172524-15-9)

4-(2-methylpiperidin-4-yl)-1,2,3,4-tetrahydroquinoline, identified by its CAS number 2172524-15-9, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The combination of a piperidine ring and a tetrahydroquinoline scaffold presents a promising framework for designing novel therapeutic agents.

The chemical structure of 4-(2-methylpiperidin-4-yl)-1,2,3,4-tetrahydroquinoline consists of a nitrogen-containing heterocycle linked to a benzene derivative. This configuration allows for diverse interactions with biological targets, making it a valuable scaffold for medicinal chemists. The presence of the methyl group on the piperidine ring enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability.

In recent years, there has been growing interest in exploring the pharmacological potential of tetrahydroquinoline derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer pathways. Specifically, derivatives of tetrahydroquinoline have been investigated for their ability to modulate signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumors.

The piperidine moiety in 4-(2-methylpiperidin-4-yl)-1,2,3,4-tetrahydroquinoline contributes to its ability to interact with proteins in a manner that can lead to potent pharmacological effects. Piperidine derivatives are well-known for their role in enhancing drug-like properties such as solubility and metabolic stability. This makes them attractive candidates for further development into clinical candidates.

Recent advancements in computational chemistry have facilitated the design of more effective derivatives of tetrahydroquinoline. By leveraging molecular modeling techniques, researchers can predict the binding affinity and selectivity of these compounds against specific targets. This approach has led to the identification of novel analogs with improved pharmacokinetic profiles.

The synthesis of 4-(2-methylpiperidin-4-yl)-1,2,3,4-tetrahydroquinoline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the methyl group at the 2-position of the piperidine ring is particularly critical for achieving the desired biological activity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to enhance the efficiency of these processes.

In vitro studies have demonstrated that derivatives of tetrahydroquinoline can exhibit significant inhibitory effects on various enzymes relevant to cancer therapy. For instance, some tetrahydroquinoline-based compounds have shown potent activity against Bruton's tyrosine kinase (BTK), which is overexpressed in certain leukemias and lymphomas. This has spurred further investigation into the development of BTK inhibitors based on this scaffold.

The pharmacokinetic properties of 4-(2-methylpiperidin-4-yl)-1,2,3,4-tetrahydroquinoline are also subjects of intense research. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a critical role in determining the clinical efficacy of a drug candidate. Researchers are employing high-throughput screening methods to identify derivatives that exhibit optimal pharmacokinetic profiles.

The role of prodrugs in enhancing the bioavailability and stability of active pharmaceutical ingredients (APIs) cannot be overstated. In some cases, derivatives of tetrahydroquinoline have been used as prodrugs to improve their delivery and efficacy. By converting these compounds into more stable forms that are later metabolized into active species within the body, researchers can achieve higher therapeutic outcomes.

Ethical considerations are paramount in pharmaceutical research and development. The design and testing of new drug candidates must adhere to stringent regulatory guidelines to ensure safety and efficacy for patients. Collaborative efforts between academia and industry are essential for advancing our understanding of these complex molecules and their potential therapeutic applications.

The future prospects for 4-(2-methylpiperidin-4-yl)-1,2,3,4-tetrahydroquinoline and its derivatives remain promising. Continued research into their pharmacological properties will likely uncover new avenues for treating various diseases. As computational methods improve and synthetic techniques evolve，the potential for discovering novel therapeutic agents based on this scaffold will only grow stronger.